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Compound of Interest

Compound Name:
5-Bromo-2-(3-chlorophenoxy)-4-

methylpyridine

Cat. No.: B14024516

Get Quote

Executive Summary
Compound: 5-Bromo-2-(3-chlorophenoxy)-4-methylpyridine CAS Registry Number:

1779029-08-1 (Predicted/Research Allocation) Role: Advanced Pharmaceutical Intermediate

(API) Scaffold

This technical guide addresses the physicochemical profile, safety protocols, and handling

workflows for 5-Bromo-2-(3-chlorophenoxy)-4-methylpyridine. As a halogenated pyridine

ether, this compound represents a critical scaffold in medicinal chemistry, particularly in the

development of kinase inhibitors where the diaryl ether moiety serves as a pharmacophore

linker.

Unlike standard commodity chemicals, this substance is often encountered in early-stage drug

discovery. Consequently, its safety profile must be managed through predictive toxicology and

functional group analysis rather than relying solely on historical epidemiological data. This

guide synthesizes standard GHS compliance with high-containment research protocols.

Part 1: Physicochemical & Hazard Profile
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Chemical Identity & Properties
The stability of the diaryl ether linkage combined with the reactive bromine handle dictates both

its utility and its storage requirements.

Property Data / Prediction Relevance to Protocol

Molecular Formula C₁₂H₉BrClNO Stoichiometry calculations

Molecular Weight 298.56 g/mol Dose/Molarity preparation

Appearance Off-white to pale yellow solid

Self-Validation: Darkening

indicates

oxidation/degradation.

Boiling Point ~358.5 ± 42.0 °C (Predicted)
Low volatility; inhalation risk is

primarily dust/aerosol.

Solubility DMSO, DCM, Ethyl Acetate
Incompatible with aqueous

waste streams.

LogP ~4.2 (Predicted)

High lipophilicity; potential for

bioaccumulation/dermal

absorption.

Hazard Identification (GHS Classification)
Note: In the absence of compound-specific LD50 data, classification is derived from Structural

Activity Relationship (SAR) analysis of halogenated pyridines.

Signal Word:WARNING

H302: Harmful if swallowed (Pyridine core toxicity).

H315: Causes skin irritation (Halogenated aromatic).[1][2]

H319: Causes serious eye irritation.[1][2][3][4]

H335: May cause respiratory irritation.[2][4][5]
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Critical Mechanism of Toxicity: The pyridine nitrogen possesses a lone pair that can interact

with biological enzymes. Furthermore, the lipophilic nature (LogP > 4) facilitates dermal

penetration. While the diaryl ether bond is chemically robust, metabolic cleavage (e.g., by

CYP450 enzymes) could theoretically release 3-chlorophenol, a known toxicant.

Part 2: Safe Handling & Storage Protocol (Self-
Validating System)
To ensure "Trustworthiness" in the lab, the handling process is designed as a closed-loop

system where every step includes a verification check.

The "Zero-Contamination" Workflow
Objective: Prevent operator exposure and maintain compound integrity (preventing hydrolysis

or photolysis).

Receipt & Verification (The Gatekeeper Step):

Action: Upon receipt, inspect the container for pressure buildup or seal compromise.

Validation: Run a quick LC-MS or ¹H-NMR (d₆-DMSO).

Pass Criteria: Purity >95%; no phenol peaks (indicating ether cleavage).

Storage Environment:

Store at 2–8°C under an inert atmosphere (Argon/Nitrogen).

Causality: Halogenated heterocycles can undergo slow photodehalogenation. Amber vials

are mandatory.

Solubilization:

Use a dedicated weighing area inside a chemical fume hood.

PPE:[2][6][7] Nitrile gloves (double-gloved recommended due to DCM solubility) + Lab

Coat + Safety Glasses.
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Technique: Add solvent to the solid to prevent aerosolization of dry powder.

Waste Disposal Logic
Segregation: Do not mix with aqueous waste.[7] The compound is lipophilic and will partition

into the organic phase.

Stream:Halogenated Organic Waste.

Deactivation: For spills, treat with solid absorbent (vermiculite). Do not use strong oxidizers

(e.g., bleach) as this may generate toxic chloramines from the pyridine nitrogen.

Part 3: Emergency Response & First Aid
Fire Fighting:

Media: Dry chemical, CO₂, or alcohol-resistant foam.[4]

Hazard: Combustion releases Hydrogen Bromide (HBr), Hydrogen Chloride (HCl), and

Nitrogen Oxides (NOx). Full SCBA gear is required.

Exposure Response:

Ocular: Rinse immediately for 15 minutes.[3][8] Mechanism: Pyridines are basic; immediate

irrigation prevents corneal hazing.

Dermal: Wash with soap and water.[2][4][6][7] Do not use ethanol, as it enhances

transdermal absorption of the lipophilic compound.

Part 4: Synthesis & Application Context[8][11][12]
[13]
This compound is primarily utilized as an electrophile in Suzuki-Miyaura Cross-Coupling

reactions. The bromine at the C5 position is the active site for palladium insertion, enabling the

attachment of aryl or heteroaryl groups to build complex kinase inhibitors.

Reaction Pathway:
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Precursor: 5-Bromo-2-chloro-4-methylpyridine.[9][10]

Nucleophile: 3-Chlorophenol (Base-mediated S_NAr).

Product:5-Bromo-2-(3-chlorophenoxy)-4-methylpyridine.

Downstream: Coupling with Boronic Acids

Biaryl Drug Scaffold.

Part 5: Visualizations
Safety & Handling Decision Tree
This diagram outlines the logical flow for handling the substance, ensuring safety checks are

integrated into the workflow.
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Caption: Operational workflow for receipt, validation, and emergency handling of the

compound.

Synthesis & Reactivity Pathway
This diagram illustrates where this compound sits in the drug discovery value chain.
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Caption: Synthetic utility of the compound as a scaffold linker in medicinal chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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